5-bromo-2-methyl-6-(trifluoromethyl)-1H-pyrimidin-4-one

• IUPAC Name: 5-bromo-2-methyl-6-(trifluoromethyl)-1H-pyrimidin-4-one
• InChI: InChI=1S/C6H4BrF3N2O/c1-2-11-4(6(8,9)10)3(7)5(13)12-2/h1H3,(H,11,12,13)
• InChI Key: OKPVWODKHJZUGG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=O)C(=C(N1)C(F)(F)F)Br
• Molecular Formula: C6H4BrF3N2O
• Molecular Weight: 257.01 g/mol

Description

5-bromo-2-methyl-6-(trifluoromethyl)-1H-pyrimidin-4-one is a chemical compound registered in the PubChem database. It is a unique molecule with specific properties and potential applications in various scientific fields. Understanding its synthesis, reactions, and applications can provide valuable insights into its role in chemistry, biology, medicine, and industry.

Chemical Reactions Analysis

5-bromo-2-methyl-6-(trifluoromethyl)-1H-pyrimidin-4-one can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group with another. Common reagents include halogens or nucleophiles.

Addition: This reaction involves the addition of atoms or groups to a double or triple bond. Common reagents include hydrogen gas or halogens.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

Chemistry: It can be used as a reagent or intermediate in organic synthesis.

Biology: It may have applications in studying biological pathways and interactions.

Medicine: It could be explored for its potential therapeutic effects or as a diagnostic tool.

Industry: It may be used in the production of materials or as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of 5-bromo-2-methyl-6-(trifluoromethyl)-1H-pyrimidin-4-one involves its interaction with specific molecular targets and pathways. It may bind to certain proteins or enzymes, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved would require further research to elucidate.

Comparison with Similar Compounds

5-bromo-2-methyl-6-(trifluoromethyl)-1H-pyrimidin-4-one can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with similar chemical structures or functional groups. The comparison can involve analyzing their chemical properties, reactivity, and applications to understand the distinct features of this compound.

Conclusion

This compound is a compound with diverse potential applications in scientific research. Understanding its synthesis, reactions, and mechanism of action can provide valuable insights into its role in various fields. Further research can help uncover its full potential and unique properties compared to similar compounds.